Cas no 2034434-88-1 (3-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034434-88-1
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 5351350
• Update Time: 2025-05-23

3-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((1-(thiophene-3-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[1-(thiophene-3-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• 3-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C15H14N4O2S/c16-8-13-14(18-5-4-17-13)21-12-2-1-6-19(9-12)15(20)11-3-7-22-10-11/h3-5,7,10,12H,1-2,6,9H2
• InChI Key： OGBSLWVJKQLSIV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1CCCC(C1)OC1C(C#N)=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 452
• XLogP3: 1.5
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

Comprehensive Analysis of 3-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034434-88-1)

In the rapidly evolving field of medicinal chemistry and drug discovery, 3-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034434-88-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique thiophene and pyrazine moieties, is being extensively studied for its potential applications in pharmaceutical research. Researchers are particularly intrigued by its structural complexity, which combines a piperidine ring with a carbonitrile functional group, offering diverse reactivity and binding properties.

The compound's CAS number 2034434-88-1 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its systematic name, 3-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile, highlights the presence of a thiophene-3-carbonyl group attached to a piperidine scaffold, further linked to a pyrazine-2-carbonitrile unit. This intricate architecture suggests potential interactions with biological targets, making it a candidate for kinase inhibition or GPCR modulation, topics frequently searched in drug development circles.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 3-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile. Computational models predict its bioavailability and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), addressing common queries about its drug-likeness. The thiophene ring, a recurring motif in FDA-approved drugs, enhances its appeal for fragment-based drug design, a hot topic in pharmaceutical forums.

From a synthetic perspective, the compound's carbonitrile group offers versatility for further derivatization, a key concern for medicinal chemists exploring structure-activity relationships (SAR). Its piperidine component, a common feature in CNS-active compounds, sparks discussions about potential blood-brain barrier permeability, a frequently searched term in neuropharmacology. These attributes align with growing demand for small-molecule therapeutics targeting complex diseases.

Environmental and green chemistry considerations are increasingly shaping compound evaluation. The molecular weight and lipophilicity of CAS 2034434-88-1 fall within ranges favoring sustainable synthesis, addressing industry concerns about process efficiency. This positions the compound favorably in high-throughput screening campaigns, another trending search phrase in pharmaceutical R&D.

Analytical characterization of 3-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the compound's stability under standard laboratory conditions. Such data is crucial for researchers investigating chemical purity standards, a persistent focus area in peer-reviewed literature.

The growing emphasis on intellectual property in pharma has led to increased scrutiny of novel structures like this piperidine-pyrazine hybrid. Patent databases show rising interest in similar heterocyclic compounds, particularly those with hydrogen bond acceptors – a structural feature prominently displayed in this molecule. This aligns with current searches about molecular patents and drug repurposing strategies.

In formulation science, the compound's crystalline properties and solubility profile warrant investigation, addressing formulation scientists' frequent questions about salt selection and polymorphism. These physicochemical characteristics directly impact oral bioavailability, a critical parameter in preclinical development phases.

Emerging cheminformatics tools enable virtual screening of 2034434-88-1 against various target classes, responding to the pharmaceutical industry's push toward computational prediction. The compound's molecular descriptors suggest potential as a scaffold hopping candidate, a technique gaining traction in lead optimization workflows.

As the pharmaceutical landscape evolves toward personalized medicine, compounds with well-characterized pharmacophores like 3-{[1-(thiophene-3-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile gain importance. Its structural features align with current investigations into allosteric modulators and protein-protein interaction inhibitors, addressing two of the most searched topics in contemporary drug discovery literature.